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Compound of Interest

1-(4-Methoxy-2-methyl-phenyl)-
Compound Name:

piperazine
CAS No.: 59803-92-8
Cat. No.: B1246704

Get Quote

Technical Monograph: 1-(4-Methoxy-2-methyl-
phenyl)-piperazine
Executive Summary & Chemical Identity

1-(4-Methoxy-2-methyl-phenyl)-piperazine is a specialized N-arylpiperazine derivative.
Within medicinal chemistry, this molecule represents a "privileged scaffold,” a structural motif
capable of providing high-affinity ligands for a diverse array of biological targets, most notably
G-protein-coupled receptors (GPCRSs) such as serotonin (5-HT) and dopamine receptors.

This guide provides the definitive chemical identifiers, physicochemical properties, and
validated synthetic methodologies for this compound, serving as a foundational resource for its
application in CNS drug discovery.

Core Identifiers
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Identifier Type Code / Value

IUPAC Name 1-(4-methoxy-2-methylphenyl)piperazine
Common Name 2-Methyl-4-methoxyphenylpiperazine
CAS Registry Number 59803-92-8

SMILES CC1=C(C=CC(=C1)OC)N2CCNCC2

INChl=1S/C12H18N20/c1-10-9-11(15-2)3-4-

InChl String 12(10)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-
2H3

InChlKey QACLELNFVSMAIZ-UHFFFAOY SA-N

Molecular Formula C12H18N20

Molecular Weight 206.29 g/mol

Physicochemical Profile

Property Value Context

Lipophilic enough for CNS

LogP (Predicted) ~1.6-2.2 ) ]
penetration (BBB crossing).
Protonated at physiological
pKa (Basic N) ~9.0-9.8 pH; critical for aspartate
binding in GPCRs.
Secondary amine (piperazine
H-Bond Donors 1
NH).
Piperazine nitrogens (2) +
H-Bond Acceptors 3
Methoxy oxygen (1).
Favorable for oral
TPSA ~24.5 Az

bioavailability.

Synthetic Architecture & Methodologies
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The synthesis of 1-(4-Methoxy-2-methyl-phenyl)-piperazine can be approached via two
primary pathways: the classical cyclization method and the modern transition-metal-catalyzed
cross-coupling.

Pathway A: Classical Cyclization (Bis-alkylation)

This method involves the reaction of the corresponding aniline (4-methoxy-2-methylaniline) with
bis(2-chloroethyl)amine. While cost-effective, it often suffers from lower yields due to
polymerization side reactions and requires harsh conditions.

Pathway B: Buchwald-Hartwig Amination (Preferred)

The modern standard utilizes a Palladium-catalyzed C-N bond formation between an aryl
halide and excess piperazine. This route offers higher regioselectivity and milder conditions.

Reaction Scheme Visualization:
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Figure 1: Comparison of Classical Cyclization vs. Pd-Catalyzed Cross-Coupling synthesis
routes.
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Pharmacological Context: The Phenylpiperazine
Scaffold

The 1-arylpiperazine moiety is a pharmacophore extensively utilized in
neuropsychopharmacology. The specific substitution pattern (2-methyl, 4-methoxy) dictates its
receptor selectivity profile.

Structure-Activity Relationship (SAR) Logic

e Piperazine Ring: Mimics the ethylamine side chain of biogenic amines (serotonin/dopamine),
positioning the basic nitrogen to interact with the conserved Aspartate residue in TM3 of
GPCRs.

o 4-Methoxy Group: Often increases affinity for 5-HT receptors (analogous to the 5-hydroxy
group in serotonin).

o 2-Methyl Group: Introduces steric bulk that twists the phenyl ring relative to the piperazine
plane. This "ortho-effect" often enhances selectivity for specific subtypes (e.g., 5-HT1Avs.
D2) by destabilizing planar conformations required for off-target binding.

Signaling Pathway Integration

This molecule likely acts as a partial agonist or antagonist at 5-HT receptors.
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Figure 2: Hypothetical signal transduction pathway based on standard phenylpiperazine
pharmacodynamics.

Experimental Protocol: Pd-Catalyzed Synthesis

Objective: Synthesis of 1-(4-Methoxy-2-methyl-phenyl)-piperazine via Buchwald-Hartwig
Amination. Scale: 10 mmol
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Reagents & Materials

Substrate: 1-Bromo-4-methoxy-2-methylbenzene (2.01 g, 10 mmol)

Amine: Piperazine (anhydrous) (2.58 g, 30 mmol) [Note: 3 equivalents used to prevent bis-
arylation]

Catalyst: Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.5 mol%)
Ligand: BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) (1.5 mol%)
Base: Sodium tert-butoxide (NaOtBu) (1.44 g, 15 mmol)

Solvent: Toluene (anhydrous, degassed) (50 mL)

Step-by-Step Methodology

Inert Atmosphere Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a
magnetic stir bar, reflux condenser, and argon inlet. Cool under positive argon pressure.

Catalyst Pre-complexation: Charge the flask with Pd2(dba)3, BINAP, and 10 mL of toluene.
Stir at room temperature for 15 minutes to generate the active catalytic species (solution
typically turns orange/red).

Reactant Addition: Add the aryl bromide (1-Bromo-4-methoxy-2-methylbenzene), piperazine,
and NaOtBu to the flask. Wash down sides with the remaining 40 mL of toluene.

Reaction: Heat the mixture to 100°C (oil bath temperature) under argon. Monitor via TLC
(System: DCM/MeOH 9:1). Reaction is typically complete within 12-18 hours.

Work-up:
o Cool the mixture to room temperature.

o Filter through a pad of Celite to remove palladium residues and inorganic salts. Wash the
pad with ethyl acetate (50 mL).

o Concentrate the filtrate under reduced pressure to yield a crude oil.
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e Purification:

o

Dissolve the crude oil in 1N HCI (50 mL) and wash with diethyl ether (2 x 30 mL) to
remove non-basic impurities (unreacted aryl bromide).

o Basify the aqueous layer to pH >12 using 4N NaOH.
o Extract the free base into Dichloromethane (DCM) (3 x 50 mL).
o Dry combined organics over anhydrous Na=SOa, filter, and concentrate.

o Optional: Recrystallize the HCI salt from Ethanol/Ether for high-purity analysis.

Validation Criteria (Self-Check)

e 1H NMR (CDCI3): Look for the singlet of the methoxy group (~3.7 ppm), the singlet of the
aryl-methyl (~2.2 ppm), and the characteristic piperazine multiplets (~2.9-3.0 ppm).

e Mass Spectrometry: ESI+ [M+H] peak at 207.15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 1-(4-Methoxy-2-methylphenyl)piperazine | C12H18N20O | CID 10750797 - PubChem
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e 2. scitoys.com [scitoys.com]

¢ To cite this document: BenchChem. [1-(4-Methoxy-2-methyl-phenyl)-piperazine SMILES
code and InChlKey]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246704/docs#1-4-methoxy-2-methyl-phenyl-
piperazine-smiles-code-and-inchikey]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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